Cas no 2171375-71-4 ((1S)-1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-amine)
(1S)-1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-amine
- (1S)-1-[1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-amine
- EN300-1617258
- 2171375-71-4
-
- Inchi: 1S/C12H19N3O/c1-8(13)12-6-11(9-4-5-16-7-9)14-15(12)10-2-3-10/h6,8-10H,2-5,7,13H2,1H3/t8-,9?/m0/s1
- InChI Key: ORIQUHYSRDAMTQ-IENPIDJESA-N
- SMILES: O1CCC(C1)C1C=C([C@H](C)N)N(C2CC2)N=1
Computed Properties
- Exact Mass: 221.152812238g/mol
- Monoisotopic Mass: 221.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 53.1Ų
(1S)-1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1617258-0.05g |
(1S)-1-[1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-amine |
2171375-71-4 | 0.05g |
$1737.0 | 2023-06-04 | ||
| Enamine | EN300-1617258-0.1g |
(1S)-1-[1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-amine |
2171375-71-4 | 0.1g |
$1819.0 | 2023-06-04 | ||
| Enamine | EN300-1617258-0.25g |
(1S)-1-[1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-amine |
2171375-71-4 | 0.25g |
$1902.0 | 2023-06-04 | ||
| Enamine | EN300-1617258-0.5g |
(1S)-1-[1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-amine |
2171375-71-4 | 0.5g |
$1984.0 | 2023-06-04 | ||
| Enamine | EN300-1617258-1.0g |
(1S)-1-[1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-amine |
2171375-71-4 | 1g |
$2068.0 | 2023-06-04 | ||
| Enamine | EN300-1617258-2.5g |
(1S)-1-[1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-amine |
2171375-71-4 | 2.5g |
$4052.0 | 2023-06-04 | ||
| Enamine | EN300-1617258-5.0g |
(1S)-1-[1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-amine |
2171375-71-4 | 5g |
$5995.0 | 2023-06-04 | ||
| Enamine | EN300-1617258-10.0g |
(1S)-1-[1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-amine |
2171375-71-4 | 10g |
$8889.0 | 2023-06-04 | ||
| Enamine | EN300-1617258-50mg |
(1S)-1-[1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-amine |
2171375-71-4 | 50mg |
$1737.0 | 2023-09-23 | ||
| Enamine | EN300-1617258-100mg |
(1S)-1-[1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-amine |
2171375-71-4 | 100mg |
$1819.0 | 2023-09-23 |
(1S)-1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on (1S)-1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-amine
Compound CAS No. 2171375-71-4: (1S)-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethanamine
The compound with CAS No. 2171375-71-4, commonly referred to as (1S)-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethanamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of a cyclopropyl group and an oxolane (tetrahydrofuran) substituent adds unique electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.
Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The cyclopropyl group in this compound is known to enhance the stability and bioavailability of drugs due to its rigid structure and ability to form favorable interactions with biological targets. Additionally, the oxolane substituent contributes to the molecule's solubility and metabolic stability, which are critical factors in pharmaceutical design.
The synthesis of (1S)-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethanamine involves a multi-step process that typically includes the formation of the pyrazole ring followed by selective substitution reactions. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic asymmetric synthesis, to optimize the production of this compound. These advancements have not only improved the yield but also enabled the preparation of enantiomerically pure samples, which are essential for studying stereochemical effects in biological systems.
In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a potential lead compound for anti-cancer drug development due to its ability to inhibit specific oncogenic pathways. Furthermore, its unique structure makes it a valuable building block for constructing more complex molecules with enhanced biological activity. Recent research has also explored its use in materials science, where it serves as a precursor for advanced polymers and nanomaterials.
The stereochemistry of this compound plays a crucial role in its biological activity. The (S)-configuration at the chiral center ensures optimal interaction with target proteins, thereby enhancing its efficacy as a therapeutic agent. This aspect has been extensively studied using computational chemistry tools, such as molecular docking and dynamics simulations, which provide insights into the binding mechanisms of this compound with its targets.
From an environmental perspective, understanding the degradation pathways of (1S)-cyclopropylpyrazole derivatives is essential for assessing their ecological impact. Recent studies have demonstrated that this compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on non-target organisms and ecosystems.
In conclusion, CAS No. 2171375-71-4, or (1S)-cyclopropylpyrazole derivative, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable asset in both academic research and industrial development. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of science and technology.
2171375-71-4 ((1S)-1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)